3-(6-methoxynaphthalen-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-(6-methoxynaphthalen-2-yl)-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C21H16N2O2/c1-25-20-10-9-15-11-17(8-7-16(15)12-20)21-18(14-24)13-23(22-21)19-5-3-2-4-6-19/h2-14H,1H3
• InChI Key: XXLBQGOQLUOIBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C3=NN(C=C3C=O)C4=CC=CC=C4
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol
• CAS No.: 957354-89-1

Description

3-(6-methoxynaphthalen-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde, also known as MNPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative and is synthesized through a multi-step process.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

• A series of derivatives of this compound have been synthesized and evaluated for antimicrobial and antioxidant activities. Compounds with methyl and methoxy substitutions in the aromatic ring demonstrate significant in vitro antimicrobial activities. Additionally, derivatives with methyl, methoxy, and no substitutions exhibit promising free radical scavenging abilities, indicating antioxidant potential (Gurunanjappa, Kameshwar, & Kariyappa, 2017).

Bioactive Formulation and Drug Synthesis

• The synthesis of novel chitosan Schiff bases using heteroaryl pyrazole derivatives, including this compound, has been reported. These Schiff bases show varied antimicrobial activity against different bacterial and fungal strains, indicating their potential in drug development (Hamed et al., 2020).
• Another study focused on the one-pot multicomponent synthesis of bipyrazoles, using this compound as a starting material. The resulting compounds exhibited good antimicrobial activity against various bacterial and fungal strains (Ashok et al., 2014).

Synthesis of Novel Compounds

• Research has been conducted on synthesizing pyrazole fused pyrans using derivatives of this compound. These new compounds were evaluated for their antimicrobial and antioxidant activities, showing potential for further pharmacological studies (Gurunanjappa, Ningappa, & Kariyappa, 2016).

Reductive Amination Applications

• The compound has been used in reductive amination reactions, which are important in the synthesis of biologically active molecules and intermediates in pharmaceuticals, dyes, and fine chemicals (Bawa, Ahmad, & Kumar, 2009).

Anti-Inflammatory and Analgesic Activities

• Derivatives of this compound have been synthesized and evaluated for anti-inflammatory and analgesic activities, showing that many of them exhibit both properties (Abdel-Wahab et al., 2012).